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Introduction

Reticulocytes are immature red blood cells (RBCs) that have been recently released from the
bone marrow.[1][2] They are characterized by the presence of residual ribosomal RNA (rRNA),
which is absent in mature erythrocytes.[3][4] The reticulocyte count is a crucial diagnostic tool
for assessing erythropoietic activity of the bone marrow and is widely used in the evaluation
and monitoring of anemias.[1] The new methylene blue stain is a supravital stain used to
precipitate and visualize the rRNA network in reticulocytes, allowing for their quantification.[1]
[5][6][7] This method, introduced by Brecher in 1949, remains a widely accepted and
recommended technique for reticulocyte counting.[3][8]

Principle of Staining

New methylene blue is a supravital stain, meaning it stains living cells.[1] When mixed with
whole blood, the dye penetrates the reticulocytes and reacts with the acidic components of the
residual ribosomes (RNA).[1][3] This interaction causes the rRNA to precipitate as a dark blue
network or reticulum of granules and filaments.[1][4] Mature red blood cells, lacking RNA, do
not exhibit this staining pattern and appear as pale greenish-blue bodies.[2][9] This distinct
difference in staining allows for the microscopic identification and enumeration of reticulocytes
relative to the total red blood cell population.
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Quantitative Data Summary

The following table summarizes key quantitative parameters associated with the new

methylene blue staining protocol for reticulocyte counting.

Parameter Value Source
Reagent Composition
New Methylene Blue 1.0gm [1]
Sodium Citrate 0.6 gm [1]
Sodium Chloride 0.7gm [1]
Distilled Water 100 mi [1]
) ] Equal volumes (e.g., 2-4 drops
Blood to Stain Ratio (v/v) ] [1119]
of blood to 2-3 drops of stain)
) Room Temperature (25°C) or
Incubation Temperature [3][10]
37°C
Incubation Time 10-15 minutes [11[3119]
Microscopic Examination Oil immersion objective (100x) [319]
Normal Reticulocyte Range
0.5% - 2.5% [8]19]
(Adults)
Normal Reticulocyte Range ]
2% - 6% (can be higher) [9]

(Infants)

Experimental Protocol

This protocol details the manual method for reticulocyte counting using new methylene blue

stain.

I. Reagent Preparation: New Methylene Blue Staining Solution

e Weigh out 1.0 gram of new methylene blue powder.
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Weigh out 0.6 grams of sodium citrate and 0.7 grams of sodium chloride.
Dissolve all three components in 100 ml of distilled water.[1]
Filter the solution to remove any undissolved particles.[11]

Store the staining solution in a tightly capped, dark bottle at room temperature (15-25°C).[4]
The solution is stable for an extended period if stored correctly.[6]

. Staining Procedure

Sample Collection: Obtain a whole blood sample in an EDTA anticoagulant tube. Freshly
collected blood is recommended, preferably used within 3 hours of collection.[1][12]

Mixing Blood and Stain: In a small test tube, add 2-4 drops of well-mixed whole blood to 2-3
drops of the filtered new methylene blue staining solution.[1] Alternatively, equal volumes of
blood and stain can be used.[9][11]

Incubation: Gently mix the blood and stain suspension. Stopper the tube and incubate at
37°C for 10-15 minutes.[1] Incubation at room temperature is also acceptable.[3]

Smear Preparation: After incubation, gently mix the suspension again.[11] Using a pipette,
place a small drop of the mixture onto a clean glass slide and prepare a thin blood smear
using the wedge technique.[3][9]

Drying: Allow the smear to air dry completely. Do not heat fix.[9]

[ll. Microscopic Examination and Counting

Microscopy: Examine the unstained, unfixed smear under an oil immersion objective (100x
magnification).[3][9]

Identification:

o Reticulocytes: These cells will contain a dark blue-staining network, granules, or filaments
of precipitated rRNA within the pale greenish-blue erythrocyte cytoplasm.[1][13]
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o Mature Erythrocytes: These cells will appear as pale greenish-blue with no intracellular
inclusions.[9]

e Counting:

o Count the number of reticulocytes per 1000 total red blood cells in a thin area of the smear
where the RBCs are evenly distributed and not overlapping.[1][14]

o To improve accuracy, a second observer can count another 1000 RBCs on a different
slide, and the average can be taken.

IV. Calculation of Reticulocyte Percentage
The reticulocyte count is expressed as a percentage of the total red blood cells.

e Formula: Reticulocyte (%) = (Number of Reticulocytes Counted / Number of Red Blood Cells
Counted) x 100

o Example: If 15 reticulocytes are counted among 1000 red blood cells: Reticulocyte (%) = (15
/ 1000) x 100 = 1.5%

V. Quality Control
o Ensure the new methylene blue stain is filtered before use to avoid artifacts.[11]

o Use a known normal and abnormal control sample to verify the staining procedure and
interpretation.

o Stained slides may fade over time, so it is best to perform the count shortly after preparation.

[6]7]

Diagrams
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Workflow for New Methylene Blue Reticulocyte Staining

Preparation

Prepare New Methylene Blue Staining Solution Collect EDTA Whole Blood Sample

Staining Procedure

Mix Equal Volumes of Blood and Stain

Incubate at 37°C for 10-15 minutes

Prepare Thin Blood Smear on Glass Slide

Air Dry the Smear

Examine Under Oil Immersion (100x)

l

Count Reticulocytes per 1000 RBCs

l

Calculate Reticulocyte Percentage

Report Percentage

Click to download full resolution via product page

Caption: Experimental workflow for reticulocyte counting using new methylene blue.
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Principle of New Methylene Blue Staining

Cellular Level Staining Process
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Caption: Logical relationship of new methylene blue staining principle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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